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Compound of Interest

Compound Name: m-3M3FBS

Cat. No.: B7737138 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

m-3M3FBS, with the CAS number 200933-14-8, is a cell-permeable small molecule identified

as a potent activator of phospholipase C (PLC).[1][2] Its chemical name is 2,4,6-trimethyl-N-[3-

(trifluoromethyl)phenyl]benzenesulfonamide.[3] This compound has been instrumental in

studying PLC-mediated signaling pathways and has demonstrated a range of biological

activities, including the stimulation of superoxide generation, modulation of intracellular calcium

levels, and induction of apoptosis in various cancer cell lines.[1][4] While initially characterized

as a direct activator of all PLC isotypes, some studies suggest its effects on calcium

homeostasis may occur independently of PLC activation, warranting careful interpretation of

experimental results.[5][6] This guide provides a comprehensive overview of the technical

information available on m-3M3FBS, including its biochemical properties, mechanism of action,

experimental data, and relevant protocols.
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Property Value Reference

CAS Number 200933-14-8 [1]

Molecular Formula C₁₆H₁₆F₃NO₂S [3]

Molecular Weight 343.36 g/mol [3]

Purity ≥95% (HPLC)

Solubility
DMSO (100 mM), Ethanol (100

mM)

Storage Store at room temperature

Stock Solution Storage
-20°C for 1 year, -80°C for 2

years
[1]

Mechanism of Action and Biological Activities
m-3M3FBS is primarily recognized as a direct activator of phospholipase C (PLC) enzymes.[7]

PLC is a crucial family of enzymes that hydrolyze phosphatidylinositol 4,5-bisphosphate (PIP₂)

into the second messengers inositol 1,4,5-trisphosphate (IP₃) and diacylglycerol (DAG).[8] This

activation is independent of G-protein-coupled receptors or tyrosine kinase receptors, providing

a direct method to study the downstream effects of PLC activation.[7]

Key biological activities of m-3M3FBS include:

PLC Activation: It activates all tested PLC isotypes (β2, β3, γ1, γ2, and δ1) in vitro.[7]

Increased Intracellular Calcium: By stimulating the production of IP₃, m-3M3FBS triggers the

release of calcium from the endoplasmic reticulum, leading to a transient increase in

intracellular calcium concentration.[5][7]

Superoxide Generation: In human neutrophils, m-3M3FBS has been shown to stimulate the

generation of superoxide.[1][2]

Apoptosis Induction: m-3M3FBS induces apoptosis in various cancer cell lines, including

monocytic leukemia (U937 and THP-1) and renal Caki cancer cells.[1][4] This is achieved
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through caspase activation and downregulation of the X-linked inhibitor of apoptosis protein

(XIAP).[4]

Sepsis Protection: In a mouse model of sepsis, m-3M3FBS treatment was found to protect

against morbidity and mortality by enhancing the bactericidal activity of neutrophils and

modulating cytokine production.[9]

However, it is important to note that some studies have reported PLC-independent effects of m-
3M3FBS, particularly concerning its ability to increase intracellular calcium.[5][6] Therefore, the

use of appropriate controls, such as the PLC inhibitor U-73122, is recommended in

experimental designs.[2]

Quantitative Data
The following table summarizes the concentrations of m-3M3FBS used in various experimental

settings and their observed effects.
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Concentration Cell Line / System Effect Reference

5-50 µM U937 cells

Stimulates the

formation of inositol

phosphates.

[1]

15-50 µM Human neutrophils

Stimulates superoxide

generation, increases

cytoplasmic calcium,

and promotes inositol

phosphate formation.

[2]

25 µM
In vitro (all PLC

isoforms)

Promotes the

hydrolysis of

phosphatidylinositol

bisphosphate.

[2]

50 µM U937 and THP-1 cells

Inhibits cell growth

and induces apoptosis

(apoptotic rate of

53.9% in U937 cells

after 24 hours).

[1]

50 µM Caki cells Induces apoptosis. [4]

Signaling Pathways
The primary signaling pathway activated by m-3M3FBS is the phospholipase C pathway. The

following diagram illustrates the key steps involved.
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Click to download full resolution via product page

Caption: The signaling pathway of m-3M3FBS activating Phospholipase C (PLC).

In the context of apoptosis induction in cancer cells, m-3M3FBS triggers a cascade of events

downstream of PLC activation and intracellular calcium signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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